Cas no 17454-49-8 (1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-)

1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro- Properties

Names and Identifiers

• 1,4,7,10,13-Benzopentaoxacyclopentadecin,15-(1,1-dimethylethyl)tetradecahydro-
• 17-tert-butyl-2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadecane
• 4-tert-Butylcyclohexano-15-crown-5
• 4-tert-Butylcyclohexo-15-crown-5
• 4-T-BUTYLCYCLOHEXANO-15-CROWN-5
• J-011005
• DTXSID80391140
• 17454-49-8
• AKOS015910618
• 4-tert-Butylcyclohexano-15-crown-5, >=95.0% (GC), yellow
• 15-(tert-Butyl)tetradecahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecine
• 4-TERT-BUTYLCYCLOHEXANO-15-CROWN-5
• +Expand

• InChIKey： KEDVODGFVKTPLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H34O5/c1-18(2,3)15-4-5-16-17(14-15)23-13-11-21-9-7-19-6-8-20-10-12-22-16/h15-17H,4-14H2,1-3H3
• SMILES： O1CCOCCOC2CCC(C(C)(C)C)CC2OCCOCC1

Computed Properties

• Exact Mass: 330.24100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 330.241
• Heavy Atom Count: 23
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 2.66640
• PSA: 46.15000
• Color/Form: Crystallization.
• Solubility: Insoluble in water.
• Density: 1.08 g/mL at 20 °C(lit.)